tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate (TBO-PC) is an organic compound that has been used in a variety of scientific research applications, including biochemical and physiological studies. This compound has been found to have a variety of effects on cells, enzymes, and proteins, and is of interest to scientists for its potential applications in a range of disciplines.
Scientific Research Applications
Tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used to study the effects of enzymes and proteins on cells, as well as to investigate the effects of various drugs on the body. It has also been used to study the effects of hormones and other biological molecules on the body. Additionally, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been used to study the effects of various compounds on the environment, as well as to investigate the effects of various pollutants on the environment.
Mechanism of Action
Tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate is believed to act as an inhibitor of certain enzymes and proteins, which can lead to changes in cell function and behavior. It is believed that tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate binds to certain enzymes and proteins, preventing them from functioning properly. This can lead to changes in the cell's metabolism, as well as changes in the cell's ability to respond to certain stimuli. Additionally, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate is believed to act as an agonist of certain receptors, which can lead to changes in the cell's response to certain hormones and compounds.
Biochemical and Physiological Effects
tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been found to have a variety of effects on cells, enzymes, and proteins. It has been found to inhibit the activity of certain enzymes, leading to changes in the cell's metabolism and behavior. Additionally, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been found to act as an agonist of certain receptors, leading to changes in the cell's response to certain hormones and compounds. Furthermore, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been found to have anti-inflammatory and anti-cancer effects, as well as to be an effective antioxidant.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and the Barton-McCombie deoxygenation reaction is relatively quick and efficient. Additionally, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been found to have a variety of effects on cells, enzymes, and proteins, making it a useful tool for studying the effects of various compounds on the body. However, there are some limitations to using tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate in laboratory experiments. For example, the compound is relatively unstable, and should be stored at low temperatures to prevent degradation. Additionally, tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate has been found to have some toxic side effects, and should be used with caution in laboratory experiments.
Future Directions
The use of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate in scientific research is a relatively new field, and there are still many potential future directions for the compound. For example, further research into the effects of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate on various enzymes and proteins could lead to a better understanding of the compound's mechanism of action. Additionally, further research into the effects of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate on various hormones and compounds could lead to a better understanding of the compound's effects on the body. Additionally, further research into the effects of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate on the environment could lead to a better understanding of the compound's effects on the environment. Finally, further research into the synthesis of tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate could lead to better methods for synthesizing the compound.
Synthesis Methods
Tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate can be synthesized by a process known as the Barton-McCombie deoxygenation reaction. This reaction involves the use of a base, such as sodium hydroxide, to deoxygenate a substrate, such as a piperidine-1-carboxylic acid, to form a tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate. This reaction is carried out at a temperature of around 100 °C and is typically complete within 15 minutes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(3-oxocyclobutyl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-piperidone-1-carboxylate with cyclobutanone in the presence of a reducing agent to form tert-butyl 4-(3-oxocyclobutyl)piperidin-1-yl)carboxylate.", "Starting Materials": [ "tert-butyl 4-piperidone-1-carboxylate", "cyclobutanone", "reducing agent" ], "Reaction": [ "Add cyclobutanone to a solution of tert-butyl 4-piperidone-1-carboxylate in a suitable solvent.", "Add a reducing agent to the reaction mixture.", "Heat the reaction mixture to a suitable temperature and allow the reaction to proceed for a suitable amount of time.", "Cool the reaction mixture and isolate the product by standard workup procedures." ] } | |
CAS RN |
203661-72-7 |
Molecular Formula |
C14H23NO3 |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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